Cas no 23197-96-8 (9H-Purine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-)

• Product Name: 9H-Purine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-
• CAS No: 23197-96-8
• MF: C₁₀H₁₅N₄O₁₃P₃
• MW: 492.166384935379
• CID: 254380
• PubChem ID: 11755388
• Update Time: 2025-04-19

9H-Purine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,9-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-ribofuranosyl]-
• PURINE RIBOSIDE- 5'- O- TRIPHOSPHATE ( PUTP )
• PURINE RIBOSIDE-5'-O-TRIPHOSPHATE SODIUM SALT
• Adenosin-triphosphat
• Desamino-N6-ATP
• Purinribosid-5'-triphosphat
• PUTP SODIUM SALT
• CHEMBL96843
• AKOS040757553
• ((2R,3S,4R,5R)-3,4-Dihydroxy-5-(9H-purin-9-yl)tetrahydrofuran-2-yl)methyl tetrahydrogen triphosphate
• HY-137658
• CS-0141003
• Purine riboside triphosphate
• 23197-96-8
• DA-57237
• [[(2R,3S,4R,5R)-3,4-dihydroxy-5-purin-9-yloxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate

• Inchi： 1S/C10H15N4O13P3/c15-7-6(2-24-29(20,21)27-30(22,23)26-28(17,18)19)25-10(8(7)16)14-4-13-5-1-11-3-12-9(5)14/h1,3-4,6-8,10,15-16H,2H2,(H,20,21)(H,22,23)(H2,17,18,19)/t6-,7-,8-,10-/m1/s1
• InChI Key： IZBXQTSTGHQGKL-FDDDBJFASA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C=NC=NC2=3)O1)O)O

Computed Properties

• Exact Mass: 579.91300
• Monoisotopic Mass: 491.98484754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.4
• Topological Polar Surface Area: 253Ų

Experimental Properties

• PSA: 293.86000
• LogP: 0.54160